Cas no 32856-59-0 (3-(4-methoxyphenyl)oxolane-2,5-dione)

• Product Name: 3-(4-methoxyphenyl)oxolane-2,5-dione
• CAS No: 32856-59-0
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• MDL: MFCD16306308
• CID: 2946968
• PubChem ID: 14472849
• Update Time: 2025-05-22

3-(4-methoxyphenyl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)oxolane-2,5-dione
• SCHEMBL11263779
• AKOS016361670
• NS-02208
• EN300-704698
• MFCD16306308
• 32856-59-0
• GPNZEDFJEGABFE-UHFFFAOYSA-N
• 2-(p-methoxyphenyl)-succinic anhydride
• G55606
• 2-p-methoxyphenylbutanedioic anhydride
• HBA85659
• 832-955-1

• MDL： MFCD16306308
• Inchi： 1S/C11H10O4/c1-14-8-4-2-7(3-5-8)9-6-10(12)15-11(9)13/h2-5,9H,6H2,1H3
• InChI Key： GPNZEDFJEGABFE-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 206.05790880Da
• Monoisotopic Mass: 206.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(4-methoxyphenyl)oxolane-2,5-dione

3-(4-Methoxyphenyl)oxolane-2,5-dione (CAS No: 32856-59-0)

3-(4-Methoxyphenyl)oxolane-2,5-dione (CAS No: 32856-59-0) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years due to its diverse applications in various fields of chemistry and material science. This compound, also referred to as 4-methoxyphenyl oxolane dione, belongs to the class of cyclic ketones and is characterized by its oxolane ring (a five-membered cyclic ether) fused with two ketone groups and a methoxy-substituted phenyl group.

The synthesis of 3-(4-methoxyphenyl)oxolane-2,5-dione has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency while minimizing environmental impact. These methods not only reduce production costs but also align with the growing demand for sustainable chemical processes.

One of the most notable applications of 3-(4-methoxyphenyl)oxolane-2,5-dione is in the field of polymer science, where it serves as a key monomer for synthesizing advanced polymeric materials. Its ability to undergo polymerization reactions under mild conditions has made it a valuable component in the development of high-performance polymers for use in electronics, optics, and biomedical devices. Additionally, this compound has been utilized in drug delivery systems due to its biocompatibility and controlled release properties.

Recent studies have also highlighted the potential of 4-methoxyphenyl oxolane dione in organic electronics. Its electron-deficient aromatic ring and conjugated system make it an excellent candidate for designing organic semiconductors and light-emitting materials. Researchers have successfully incorporated this compound into organic field-effect transistors (OFETs), demonstrating promising electronic properties that could pave the way for next-generation electronic devices.

In the realm of medicinal chemistry, 3-(4-methoxyphenyl)oxolane-2,5-dione has shown potential as a lead compound for drug discovery. Its structure allows for easy functionalization, enabling the creation of derivatives with enhanced bioactivity. For instance, studies have explored its role as an anti-inflammatory agent and its ability to modulate cellular signaling pathways associated with neurodegenerative diseases.

The physical properties of 4-methoxyphenyl oxolane dione are equally intriguing. It exhibits a high degree of thermal stability and excellent solubility in common organic solvents, making it suitable for a wide range of chemical transformations. Its spectroscopic characteristics, including UV-vis and NMR data, have been thoroughly documented, providing valuable insights into its molecular interactions and reactivity.

From an environmental perspective, understanding the degradation pathways of 3-(4-methoxyphenyl)oxolane-2,5-dione is crucial for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under specific microbial communities. This information is vital for ensuring the safe disposal and recycling of this compound in industrial settings.

In conclusion, 3-(4-methoxyphenyl)oxolane-2,5-dione (CAS No: 32856-59-0) stands out as a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, position it as a key player in the development of innovative materials and technologies. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.